Cas no 947684-78-8 (tert-butyl (2R)-2-benzylpiperazine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-benzylpiperazine-1-carboxylate
• CAS No: 947684-78-8
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• MDL: MFCD11101212
• CID: 803211
• PubChem ID: 24820557
• Update Time: 2025-10-30

tert-butyl (2R)-2-benzylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-1-Boc-2-Benzylpiperazine
• (R)-tert-Butyl 2-benzylpiperazine-1-carboxylate
• (R)-1-Boc-2-benzyl-piperazine
• 1-Piperazinecarboxylic acid, 2-(phenylmethyl)-, 1,1-dimethylethyl ester, (2R)-
• (2R)-2-(Phenylmethyl)-1-piperazinecarboxylic acid tert-butyl ester
• (R)-1-tert-butoxycarbonyl-2-benzyl-piperazine
• 1-Piperazinecarboxylic acid,2-(phenylmethyl)-,1,1-dimethylethyl ester,(2R)
• 2R-N1-boc-2-benzyl-piperazine
• tert-butyl (2R)-2-benzylpiperazine-1-carboxylate
• (S)-tert-butyl 2-benzylpiperazine-1-carboxylate
• (R)-1-N-Boc-2-benzylpiperazine
• STL555224
• BBL101428
• VP70048
• AB42204
• AX8042173
• ST1060343
• AB0027823
• AM200504
• 1,1-Dimethylethyl (2R)-2-(phenylmethyl)-1-piperazinecarboxylate (ACI)
• tert-Butyl (R)-2-benzylpiperazine-1-carboxylate
• AKOS005258472
• CS-B0420
• (R)-tert-butyl2-benzylpiperazine-1-carboxylate
• AC-30482
• DS-11242
• 1-Piperazinecarboxylicacid,2-(phenylmethyl)-,1,1-dimethylethyl ester,(2R)-
• DTXSID90647569
• MFCD07772094
• (R)-2-Benzylpiperazine, N1-BOC protected
• 947684-78-8
• SCHEMBL4309187
• J-502138
• DB-002932
• (R)-1-Boc-2-benzyl-piperazine, AldrichCPR

• MDL： MFCD11101212
• Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)18-10-9-17-12-14(18)11-13-7-5-4-6-8-13/h4-8,14,17H,9-12H2,1-3H3/t14-/m1/s1
• InChI Key： QKUHUJCLUFLGCI-CQSZACIVSA-N
• SMILES： C(C1C=CC=CC=1)[C@@H]1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 276.18400
• Monoisotopic Mass: 276.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Color/Form: No data available
• Density: 1.066
• Melting Point: No data available
• Boiling Point: 382.9°C at 760 mmHg
• Flash Point: 185.4°C
• Refractive Index: 1.524
• PSA: 41.57000
• LogP: 2.70470

tert-butyl (2R)-2-benzylpiperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl (2R)-2-benzylpiperazine-1-carboxylate

The Role of tert-butyl (2R)-2-benzylpiperazine-1-carboxylate in Modern Medicinal Chemistry and Recent Advances

CAS No. 947684-78-8, commonly referred to as tert-butyl (2R)-2-benzylpiperazine-1-carboxylate, represents a chiral piperazine derivative with significant applications in drug discovery and organic synthesis. This compound is characterized by its (R)-configured chiral center at the 2-position of the piperazine ring, which is covalently linked to a benzyl group and protected by a tert-butyl ester moiety. The combination of these structural features endows it with unique physicochemical properties, making it a valuable intermediate for designing bioactive molecules targeting diverse therapeutic areas.

The synthesis of tert-butyl (2R)-2-benzylpiperazine-1-carboxylate has been refined in recent years through stereoselective methodologies. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated an asymmetric alkylation approach using cinchona alkaloid-based catalysts, achieving enantiomeric excesses exceeding 99% while minimizing reaction steps. This advancement aligns with the growing emphasis on environmentally sustainable practices, as it reduces solvent usage and waste generation compared to traditional resolution techniques. Researchers have also explored microwave-assisted protocols to enhance synthetic efficiency, particularly for scaling up production under cGMP conditions without compromising stereochemical integrity.

In pharmacological studies, this compound serves as a versatile building block for constructing multi-functional drug scaffolds. Its piperazine core, a well-established pharmacophore in antiparasitic agents and central nervous system modulators, gains enhanced biological activity when combined with the benzyl group's aromatic substituents. A 2024 publication in Nature Communications highlighted its utility as a prodrug carrier for poorly soluble compounds, where the tert-butyl ester provides lipophilicity during delivery before undergoing enzymatic cleavage to release the active drug molecule. This mechanism was successfully applied in improving the bioavailability of novel kinase inhibitors currently under phase I clinical trials.

The stereochemistry at the (R)-configuration plays a critical role in determining pharmacokinetic profiles. Computational modeling studies using DFT calculations revealed that this specific stereoisomer exhibits optimal binding affinity to cytochrome P450 enzymes, enhancing metabolic stability while reducing off-target interactions. Experimental validation through microsomal stability assays confirmed prolonged half-life compared to its racemic counterpart, underscoring its importance in chiral drug design principles outlined by recent FDA guidelines emphasizing stereoselectivity in pharmaceutical development.

In oncology research, derivatives of (R)-benzypiperazine-containing scaffolds have shown promise as epigenetic modulators. A collaborative study between MIT and Novartis reported that substituting the benzene ring with fluorinated groups generates compounds capable of inhibiting histone deacetylases (HDACs) with sub-nanomolar IC₅₀ values. The tert-butyl protecting group facilitates orthogonal deprotection strategies during combinatorial library synthesis, enabling rapid SAR exploration without interfering with other reactive sites within complex molecular frameworks.

Bioorganic chemists have leveraged this compound's structural flexibility for creating photo-responsive drug conjugates. By attaching azobenzene moieties via the benzene ring's meta position under palladium-catalyzed cross-coupling conditions, researchers developed light-switchable molecules that activate only upon irradiation at specific wavelengths. This approach was applied to design localized cancer therapies published in Angewandte Chemie, where spatial control over drug release minimized systemic toxicity while maintaining efficacy against solid tumors.

In neuropharmacology applications, this compound forms part of multi-component systems mimicking endogenous neurotransmitter pathways. A 2025 paper from Stanford University described its use as an acetylcholinesterase inhibitor precursor when combined with quaternary ammonium functionalities via nucleophilic substitution reactions on the piperazine nitrogen atoms. The resulting derivatives demonstrated improved blood-brain barrier penetration compared to conventional inhibitors like donepezil, with preliminary animal studies showing cognitive benefits comparable to memantine but without associated side effects.

The application scope extends into materials science through supramolecular chemistry approaches. Researchers at ETH Zurich recently synthesized self-assembling amphiphiles by attaching polyethylene glycol chains to the benzene ring while retaining the piperazine core's hydrogen bonding capacity. These constructs formed nanostructured assemblies capable of encapsulating hydrophobic drugs like paclitaxel with loading efficiencies exceeding 35%, validated through dynamic light scattering and TEM imaging analyses.

In enzymology studies, this compound has emerged as an effective tool for studying serine hydrolase mechanisms due to its reversible covalent binding properties when deprotected under physiological conditions. A collaborative team from Harvard Medical School utilized it as a fluorescent probe substrate for real-time monitoring of acetylcholinesterase activity in zebrafish models, providing insights into neurodevelopmental processes that were previously inaccessible using traditional assay methods.

The introduction of chiral auxiliary groups onto this scaffold has enabled advancements in asymmetric catalysis platforms. A notable 2023 publication from Scripps Research Institute detailed how attaching crown ether moieties at strategic positions enhanced catalyst selectivity by up to three-fold during enantioselective aldol reactions – a breakthrough that could significantly impact industrial-scale synthesis processes requiring high optical purity standards.

Clinical translation efforts are now focusing on optimizing prodrug formulations based on this structure's unique degradation kinetics in physiological environments. Preclinical data from GlaxoSmithKline's research division indicates that ester hydrolysis occurs predominantly via carboxylesterase-mediated pathways rather than CYP enzymes, which reduces potential interactions with other medications metabolized through hepatic pathways – a critical factor for combination therapy compatibility.

Safety evaluations conducted under OECD guidelines have established favorable toxicological profiles when synthesized using modern purification protocols that eliminate trace impurities below ppm levels. Chronic toxicity studies over 13 weeks showed no observable adverse effects at therapeutic doses up to 50 mg/kg/day when administered orally or intravenously – findings corroborated by metabolomics analysis identifying only non-toxic degradation products circulating at sub-detectable concentrations.

Spectroscopic characterization confirms stable configuration retention under typical storage conditions (-4°C refrigeration). NMR studies conducted at Oxford University revealed no detectable racemization even after six months storage due to steric hindrance provided by both protecting groups – a property particularly advantageous for long-term stability requirements during preclinical trials or early-stage clinical testing phases.

Synthetic applications continue expanding into emerging fields like radiopharmaceutical development where its modular structure facilitates attachment of radioactive isotopes such as fluorine-18 or copper-64 via click chemistry approaches without disrupting pharmacophoric elements essential for biological activity retention during positron emission tomography imaging studies published last year in JACS Au.

Eco-toxicity assessments performed according to ISO standards demonstrated low environmental impact due to rapid biodegradation (>90% within seven days) under aerobic conditions – aligning with current regulatory trends promoting green chemistry principles across all stages of pharmaceutical development cycles.